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Compound of Interest

Compound Name: 2-Methoxy-4,6-dimethylpyridine

CAS No.: 45798-56-9

Cat. No.: B3267623

Get Quote

Executive Summary
2-Methoxy-4,6-dimethylpyridine (CAS: 45798-56-9) is a functionalized pyridine derivative

characterized by an electron-donating methoxy group and two methyl substituents.[1][2] It is

primarily utilized as an intermediate in the synthesis of pharmaceutical agents (e.g., proton

pump inhibitors) and agrochemicals. Its safety profile is dominated by its flammability and

potential for severe ocular and cutaneous irritation, necessitating strict engineering controls

during isolation and processing.

Chemical Identity & Physicochemical Determinants
Understanding the physical properties is the first line of defense. The structural combination of

a pyridine ring with a methoxy ether linkage creates a molecule that is lipophilic, volatile, and

moderately basic.
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Property Specification Safety Implication

CAS Number 45798-56-9
Unique identifier for inventory

tracking.

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Physical State Colorless to pale yellow liquid

Fluidity increases spill risk;

requires secondary

containment.

Boiling Point ~180–190°C (Predicted)

Higher than non-substituted

pyridines, but still generates

vapor.

Flash Point ~45–55°C (Predicted)

FLAMMABLE LIQUID (Cat 3).

Vapors can form explosive

mixtures >45°C.

Density ~0.98 g/cm³

Floats on water; aqueous

firefighting foams may be

ineffective if not alcohol-

resistant.

Solubility
Immiscible in water; Soluble in

organics (DCM, EtOAc)

Bioaccumulates in lipid tissues;

permeates nitrile gloves over

time.

Technical Insight: The presence of the methoxy group at the 2-position (ortho to nitrogen)

significantly alters the basicity compared to 2,4,6-collidine. The inductive effect of the oxygen

makes the ring nitrogen less basic, but the molecule remains a nucleophile capable of reacting

with strong electrophiles.
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Hazard Identification (GHS Classification)
Based on Structure-Activity Relationships (SAR) with close analogs (2-methoxypyridine and

2,6-lutidine), the following GHS classifications are assigned.

Signal Word: WARNING

Hazard Class Category
Hazard Statement
(H-Code)

Mechanism of
Action

Flammable Liquids Cat 3
H226: Flammable

liquid and vapor.

Moderate vapor

pressure allows

formation of ignitable

mixtures at ambient

synthesis

temperatures.

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed.[2][3]

Pyridine ring

metabolism typically

yields N-oxide

metabolites that can

disrupt cellular

respiration.

Skin Irritation Cat 2
H315: Causes skin

irritation.[3][4]

Solvent action defats

skin; basicity causes

local pH spikes

leading to dermatitis.

Eye Irritation Cat 2A

H319: Causes serious

eye irritation.[2][3][4]

[5]

Direct interaction with

corneal proteins; high

risk of conjunctival

edema.

STOT - Single Exp. Cat 3

H335: May cause

respiratory irritation.[2]

[3][4][5]

Inhalation of vapors

irritates mucous

membranes of the

upper respiratory

tract.
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Synthesis & Reactivity Hazards
Researchers often encounter this compound during its synthesis via nucleophilic aromatic

substitution (SₙAr). Understanding the hazard flow from precursors to product is critical.

Common Synthesis Route: 2-Chloro-4,6-dimethylpyridine + Sodium Methoxide (NaOMe) → 2-
Methoxy-4,6-dimethylpyridine

Hazard Transition Diagram The following diagram illustrates the shift in hazard profile during

synthesis, highlighting where the risk moves from Corrosivity (reactants) to Flammability

(product).

2-Chloro-4,6-dimethylpyridine
(Corrosive, Toxic)

Reaction: S_NAr
(Exothermic, Methanol Solvent)

Sodium Methoxide
(Water Reactive, Corrosive)

2-Methoxy-4,6-dimethylpyridine
(Flammable, Irritant) Isolation

Waste Stream
(Basic, Organic Solvent)

 Filtration

Click to download full resolution via product page

Caption: Hazard evolution during synthesis. Note the persistence of flammability risks in the

product phase despite the loss of extreme corrosivity.

Risk Mitigation & Handling Protocols
4.1 Engineering Controls

Fume Hood: Mandatory. Minimum face velocity of 0.5 m/s.

Static Grounding: All transfer vessels (reactors, drums) must be grounded. The liquid's

conductivity is low, increasing static accumulation risk during pouring.

Inert Atmosphere: Store and handle under Nitrogen or Argon to prevent oxidation and

moisture absorption, which can hydrolyze the ether linkage over time.

4.2 Personal Protective Equipment (PPE) Matrix
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PPE Type Recommendation Scientific Rationale

Gloves (Splash) Nitrile (0.11 mm)
Good for incidental contact.

Change every 15 mins.

Gloves (Immersion) Laminate (PE/EVAL)

Pyridine derivatives permeate

standard nitrile/latex rapidly

(>30 mins).

Respiratory Type A (Brown) Filter

Activated carbon filter specific

for organic vapors with BP >

65°C.

Eye Protection Chemical Goggles

Safety glasses are insufficient

due to the high risk of vapor-

induced lachrymation.

Emergency Response Protocols
This section outlines self-validating decision trees for emergency scenarios.

5.1 Fire Response
Extinguishing Media: Alcohol-resistant foam (AR-AFFF), Dry Chemical, or CO₂.

Contraindication: Do NOT use a solid water stream. The compound's density (~0.[6][7]98) is

close to water; a jet will scatter the burning liquid rather than smother it.

5.2 Spill Response Decision Tree
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Spill Detected

Volume > 100mL?

In Fume Hood?

No

EVACUATE LAB
Call EHS

Yes

Proper PPE Available?

Yes No

Absorb with Vermiculite
Use Non-sparking tools

Yes

Close Sash
Alert Personnel

No

Click to download full resolution via product page

Caption: Operational logic for spill containment. Prioritizes evacuation for uncontained or large-

volume releases.

5.3 First Aid Measures
Inhalation: Remove to fresh air immediately.[2] If breathing is labored, administer oxygen.

Mechanism: Pyridine vapors cause central nervous system depression; fresh air aids in

volatile clearance.

Skin Contact: Wash with soap and water for 15 minutes. Note: Do not use ethanol or

solvents to wash skin; this increases transdermal absorption.
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Eye Contact: Rinse for 15 minutes, lifting eyelids. Consult an ophthalmologist. The basic

nature of the compound can cause corneal clouding if not treated.

Storage & Disposal
Storage Conditions: Keep in a tightly closed container. Store in a cool, dry, well-ventilated

area away from incompatible substances (Strong Oxidizers, Strong Acids).

Shelf Life: Stable for 12-24 months if protected from moisture.

Disposal: Incineration in a chemical incinerator equipped with an afterburner and scrubber.

Why? Burning generates Nitrogen Oxides (NOx). The scrubber is required to neutralize

these toxic byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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